Cas no 2375258-89-0 (Tert-butyl 3-amino-3-(5-fluoropyridin-2-yl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-amino-3-(5-fluoropyridin-2-yl)azetidine-1-carboxylate
• CAS No: 2375258-89-0
• MF: C₁₃H₁₈FN₃O₂
• MW: 267.29932641983
• CID: 6284086
• PubChem ID: 145867654
• Update Time: 2025-05-25

Tert-butyl 3-amino-3-(5-fluoropyridin-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7436139
• Z3787162458
• Tert-butyl 3-amino-3-(5-fluoropyridin-2-yl)azetidine-1-carboxylate
• 2375258-89-0

• Inchi： 1S/C13H18FN3O2/c1-12(2,3)19-11(18)17-7-13(15,8-17)10-5-4-9(14)6-16-10/h4-6H,7-8,15H2,1-3H3
• InChI Key： RYDIXHSCRPKLEP-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1(CN(C(=O)OC(C)(C)C)C1)N

Computed Properties

• Exact Mass: 267.13830499g/mol
• Monoisotopic Mass: 267.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.4Ų

Additional information on Tert-butyl 3-amino-3-(5-fluoropyridin-2-yl)azetidine-1-carboxylate

Tert-butyl 3-amino-3-(5-fluoropyridin-2-yl)azetidine-1-carboxylate

The compound tert-butyl 3-amino-3-(5-fluoropyridin-2-yl)azetidine-1-carboxylate (CAS No. 2375258-89-0) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azetidines, which are four-membered ring structures, and it incorporates a tert-butyl group, an amino substituent, and a fluorinated pyridine moiety. The combination of these functional groups makes it a versatile molecule for further research and development.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly in the design of inhibitors for various enzymes and receptors. The tert-butyl group in this compound contributes to its lipophilicity, which is crucial for improving bioavailability in pharmaceutical applications. The amino group adds hydrogen bonding capacity, enhancing its potential for interactions with biological targets. Additionally, the 5-fluoropyridin-2-yl moiety introduces electronic diversity and can serve as a site for further functionalization or conjugation with other biomolecules.

The synthesis of tert-butyl 3-amino-3-(5-fluoropyridin-2-yl)azetidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the azetidine ring. This is often achieved through ring-closing reactions using appropriate precursors such as amino alcohols or related intermediates. The introduction of the tert-butyl group and the fluorinated pyridine substituent requires precise control over reaction conditions to ensure high yields and product purity. Advanced techniques such as microwave-assisted synthesis or catalytic methods have been employed to optimize this process.

From a pharmacological perspective, this compound has shown promise in preliminary assays targeting key enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to modulate the activity of certain kinases, making it a candidate for further investigation in disease models. The presence of the fluorinated pyridine group is particularly advantageous due to its known role in enhancing selectivity and potency in drug candidates.

In terms of applications, tert-butyl 3-amino-3-(5-fluoropyridin-2-yl)azetidine-1-carboxylate serves as a valuable intermediate in organic synthesis. Its structure allows for easy modification at multiple positions, enabling researchers to explore a wide range of derivatives with diverse biological activities. This flexibility is especially beneficial in medicinal chemistry, where structural diversity is essential for discovering novel therapeutic agents.

Looking ahead, ongoing research aims to exploit the unique properties of this compound further. Collaborative efforts between chemists and biologists are focused on understanding its mechanism of action at molecular levels and evaluating its potential toxicity profiles. Advanced computational methods, including molecular docking and dynamics simulations, are being utilized to predict binding affinities and optimize its pharmacokinetic properties.

In conclusion, tert-butyl 3-amino-3-(5-fluoropyridin-2-yl)azetidine-1-carboxylate (CAS No. 2375258-89-) represents a significant advancement in organic chemistry with promising implications for drug discovery and development. Its versatile structure, combined with cutting-edge synthetic methodologies and pharmacological insights, positions it as a key player in future research endeavors.